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Introduction

Nickel-Tungsten (Ni-W) composites are advanced materials renowned for their exceptional
hardness, wear resistance, corrosion resistance, and thermal stability, making them a viable
alternative to hard chromium coatings.[1] The incorporation of secondary phase particles into
the Ni-W matrix can further enhance these properties, opening up new applications in
aerospace, automotive, electronics, and catalysis.[2][3] This document provides detailed
application notes and protocols for the synthesis and characterization of Ni-W composites with
enhanced properties, focusing on the widely used electrodeposition technique.

Data Presentation: Properties of Ni-W Composites

The following tables summarize the quantitative data on the properties of various Ni-W
composites from recent studies.

Table 1: Mechanical Properties of Ni-W Based Composites
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Reinforcem
. . Wear Rate o
Composite ent Microhardn Friction
. . (mm3/N—*m- . Reference
Material Concentrati ess (HV) 1 Coefficient
on
Ni-W - 578.2 7.43x 1075 - [3]
Ni-
W/Graphene N
Not Specified  782.6 2.72x1073 - [3]
Nanoplatelets
(GNPs)
Ni-W-ZrO2- 5 g/L ZrOz,
i ] 963 - - [3]
TiO2 15 g/L TiO2
Ni/W-SiC 7 g/L SiC ~905.3 - - [4]
] ~2.0 GPa
Ni-wC 10 g/L WC - - [5]
(~204 HV)
_ ~0.2 GPa
Pure Nickel - - - [5]
(~20 HV)
Ni-W (17 at% ~9.2 GPa ]
W) (~863 HV)
Ni-W (3 at% ~4.5 GPa -
W) (~422 HV)

Table 2: Corrosion Resistance of Ni-W Based Composites in 3.5 wt.% NaCl
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. Corrosion
. . Corrosion
Composite Reinforcement . Current
. . Potential o Reference
Material Concentration Density (icorr)
(Ecorr) (V)
(Alcm?)
Ni-W - - 25.16 x 10-¢ [3]
Ni-W/Graphene
Nanoplatelets Not Specified - 18.19 x 10-° [3]
(GNPs)
PRC-NiW-CeO:2 Not Specified -4.72 x 101 5.32x 10-° [2]

Table 3: Electrocatalytic Activity for Hydrogen Evolution Reaction (HER) in 1 M KOH

Exchange
Composite W Content Current Tafel Slope
) . Reference
Material (wt.%) Density (mVidec)
(mA/cm?)
Pure Ni 0 - - [7]
Ni-W 35.8 0.644 -168 [7]

Experimental Protocols
Protocol 1: Electrodeposition of Ni-W Composite

Coatings

This protocol describes the general procedure for synthesizing Ni-W composite coatings using

the electrodeposition method.

1. Substrate Preparation:

e Mechanically polish the substrate (e.g., low-carbon steel, mild steel) with successively finer

grades of SiC paper.

o Degrease the substrate ultrasonically in acetone or ethanol.
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» Activate the surface by dipping it in a dilute acid solution (e.g., 10% HCI) for a short period.
e Rinse thoroughly with deionized water and dry.
2. Electrolyte Preparation:

e The electrolyte composition can be varied to control the properties of the coating. A typical
sulfate-citrate bath composition is provided in Table 4.

» Dissolve the chemical reagents in deionized water in the specified order.

e Add the reinforcing nanoparticles (e.g., Cr203, CeOz, GO, WC, SiC) to the electrolyte and
use magnetic stirring or ultrasonication to ensure a uniform dispersion.[2][4][5][8][9]

Table 4: Example of an Electrodeposition Bath Composition

Component Concentration Purpose
Nickel Sulfate (NiSO4-6H20) 100 g/L Source of Niions
Sodium Tungstate ]
10-40 g/L Source of W ions
(Na2W04-2H20)
Sodium Citrate )
60 g/L Complexing agent
(NazCesHs07-2H20)
Reinforcing Particles (e.g.,
2-20 g/L Enhancement phase
Cr20s3)
H 7-9 (adjusted with H2SOa4 or
P NH4OH)
Temperature 50-70 °C

3. Electrodeposition Process:

e Set up a two-electrode electrochemical cell with the prepared substrate as the cathode and a
pure nickel plate as the anode.[4]

e Immerse the electrodes in the prepared electrolyte.
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e Maintain the desired temperature and continuous agitation of the electrolyte.

e Apply a constant current density (e.g., 1-10 A/dm?) or a pulsed current waveform using a DC
power supply or a potentiostat/galvanostat.[4][9] The use of pulse reverse current (PRC) can
yield coatings with fewer pores and cracks.[6]

e The deposition time will determine the thickness of the coating.
4. Post-Deposition Treatment:
» After deposition, rinse the coated substrate with deionized water and dry it.

e Heat treatment can be performed to improve the coating's properties by inducing phase
transformations and relieving internal stress.[10]

Protocol 2: Characterization of Ni-W Composite
Coatings

This protocol outlines the key techniques for characterizing the synthesized Ni-W composites.
1. Microstructural and Compositional Analysis:

e Scanning Electron Microscopy (SEM): To observe the surface morphology, microstructure,
and cross-section of the coating.[7]

o Energy Dispersive X-ray Spectroscopy (EDS): To determine the elemental composition of the
coating, including the weight percentage of Ni, W, and the incorporated particles.[7]

o X-ray Diffraction (XRD): To identify the phase structure, crystallite size, and presence of solid
solutions or intermetallic compounds.[2][7]

2. Mechanical Properties Testing:

e Microhardness Test: To measure the hardness of the coating using a Vickers or Knoop
microhardness tester.[3]

e Wear and Friction Test: To evaluate the wear resistance and coefficient of friction using a pin-
on-disk or ball-on-disk tribometer.[3]
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3. Corrosion Resistance Evaluation:

» Potentiodynamic Polarization: To determine the corrosion potential (Ecorr) and corrosion
current density (icorr) in a specific corrosive medium (e.g., 3.5 wt.% NacCl solution). A three-
electrode cell is typically used with the coated sample as the working electrode, a platinum
sheet as the counter electrode, and a saturated calomel electrode (SCE) or Ag/AgCl as the

reference electrode.[8]

o Electrochemical Impedance Spectroscopy (EIS): To investigate the corrosion mechanism
and the protective properties of the coating.

4. Electrocatalytic Activity Measurement (for HER):

o Linear Sweep Voltammetry (LSV): To evaluate the hydrogen evolution reaction (HER) activity
in an alkaline solution (e.g., 1 M KOH).

o Tafel Plots: To determine the Tafel slope and exchange current density from the LSV data,
which are key parameters for HER kinetics.[7]

o Chronopotentiometry: To assess the long-term stability of the electrocatalyst.[7]

Visualizations

Caption: Workflow for Ni-W composite synthesis and characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Developing Ni-W
Composites with Enhanced Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15470945#developing-ni-w-composites-with-
enhanced-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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